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Compound of Interest

Compound Name: Olanzapine-d4

Cat. No.: B15617239

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core specifications

found on a Certificate of Analysis (CoA) for Olanzapine-d4. This deuterated analog of

Olanzapine is a critical internal standard for quantitative bioanalytical studies, demanding

rigorous quality control to ensure data accuracy and reproducibility. This document outlines the

typical analytical tests, their methodologies, and expected specifications for a high-quality

Olanzapine-d4 reference standard.

Core Specifications and Analytical Data
A Certificate of Analysis for Olanzapine-d4 quantifies its identity, purity, and quality. The

following tables summarize the essential tests and their typical acceptance criteria.

Table 1: Identification and Physicochemical Properties
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Test Specification

Appearance Light yellow to yellow solid

Molecular Formula C₁₇H₁₆D₄N₄S

Molecular Weight 316.46 g/mol

Solubility Soluble in DMSO, Methanol

Identity (¹H-NMR) Conforms to the structure

Identity (Mass Spec) Conforms to the expected mass

Table 2: Purity and Assay Specifications

Test Method Specification

Chromatographic Purity HPLC/UPLC ≥98%

Chemical Purity (LCMS) LC-MS/MS ≥99%

Isotopic Purity Mass Spectrometry
≥99% Deuterated forms (d1-

d4)

Residual Solvents GC-HS Complies with USP <467>

Loss on Drying TGA ≤1.0%

Residue on Ignition USP <281> ≤0.1%

Detailed Experimental Protocols
Accurate characterization of Olanzapine-d4 relies on validated analytical methods. The

following sections detail the methodologies for the key experiments cited in the specifications.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the purity of Olanzapine-d4 and quantifying any related substances.
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Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm packing).[1]

Mobile Phase: A gradient or isocratic system is employed. A common mobile phase is a

mixture of an aqueous buffer (e.g., ammonium phosphate) and an organic solvent like

acetonitrile or methanol.[2][3][4]

Flow Rate: Typically 1.0 - 1.5 mL/min.[2][3]

Detection: UV detection at a wavelength of 220 nm or 260 nm.[1][2]

Sample Preparation: A solution of Olanzapine-d4 is prepared in a suitable diluent, such as

the mobile phase, to a known concentration (e.g., 0.1 mg/mL).[5]

Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is

analyzed to determine the area percentage of the main peak relative to any impurity peaks.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Identity and Isotopic Purity
LC-MS/MS is a highly sensitive and specific technique used to confirm the identity and

determine the isotopic purity of Olanzapine-d4. Olanzapine-d4 is frequently used as an

internal standard in the quantification of olanzapine in biological samples.[6][7]

Methodology:

Instrumentation: A liquid chromatograph coupled to a triple quadrupole tandem mass

spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive mode is typically used.[6]

Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity.[6]
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MRM Transitions: Specific precursor-to-product ion transitions for both Olanzapine and

Olanzapine-d4 are monitored.

Sample Preparation: The sample is dissolved in a suitable solvent and infused into the mass

spectrometer.

Data Analysis: The mass spectrum is analyzed to confirm the presence of the molecular ion

corresponding to Olanzapine-d4 and to assess the distribution of deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR spectroscopy is a powerful tool for the unambiguous confirmation of the chemical

structure of Olanzapine-d4.

Methodology:

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-d₆, CDCl₃).

Sample Preparation: A small amount of the Olanzapine-d4 sample is dissolved in the

deuterated solvent.

Data Acquisition: A standard ¹H-NMR spectrum is acquired.

Analysis: The chemical shifts, signal integrations, and coupling patterns of the resulting

spectrum are compared against the expected structure of Olanzapine-d4 to confirm its

identity. The reduction in signal intensity at the positions of deuterium incorporation provides

evidence of successful labeling.

Visualizing Analytical Workflows
The following diagrams illustrate the logical flow of the key analytical procedures used in the

quality control of Olanzapine-d4.
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Caption: Workflow for HPLC Purity Analysis of Olanzapine-d4.
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Caption: LC-MS/MS Workflow for Identity and Isotopic Purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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